Cas no 95202-11-2 (2-Thiophenecarboxylicacid, 3-ethoxy-5-methoxy-)

• Product Name: 2-Thiophenecarboxylicacid, 3-ethoxy-5-methoxy-
• CAS No: 95202-11-2
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 799267
• PubChem ID: 13383846
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-ethoxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-ethoxy-5-methoxy-
• 2-Thiophenecarboxylicacid,3-ethoxy-5-methoxy-(9CI)
• 95202-11-2
• 3-Ethoxy-5-methoxythiophene-2-carboxylic acid
• 2-thiophenecarboxylic acid,3-ethoxy-5-methoxy-
• DTXSID60538975

• Inchi： 1S/C8H10O4S/c1-3-12-5-4-6(11-2)13-7(5)8(9)10/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： HPBNDMIFWQWTSB-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)OCC)OC

Computed Properties

• Exact Mass: 202.02997997g/mol
• Monoisotopic Mass: 202.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų